Cas no 145657-36-9 (3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)

3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one structure
145657-36-9 structure
Product Name:3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
CAS No:145657-36-9
MF:C14H16FNO
MW:233.28134727478
MDL:MFCD00245103
CID:152187
PubChem ID:685191
Update Time:2025-09-19

3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,3-[(2-fluorophenyl)amino]-5,5-dimethyl-
    • 3-(2-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
    • 3-(2-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
    • 3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
    • 3-((2-FLUOROPHENYL)AMINO)-5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
    • 2-cyclohexen-1-one, 3-[(2-fluorophenyl)amino]-5,5-dimethyl
    • 2-Cyclohexen-1-one, 3-((2-fluorophenyl)amino)-5,5-dimethyl-
    • BDBM68654
    • CS-0313699
    • MLS000109730
    • 3-[(2-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
    • DTXSID70163131
    • MFCD00245103
    • SR-01000520711
    • SR-01000520711-1
    • AG-205/34694062
    • AKOS000528347
    • CHEMBL1362534
    • HMS1693L20
    • 145657-36-9
    • 3-(2-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
    • cid_685191
    • 3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
    • 3-((2-Fluorophenyl)amino)-5,5-dimethyl-2-cyclohexen-1-one
    • 3-(2-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
    • 3-(2-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one
    • HMS2301E12
    • MS-6903
    • SMR000105669
    • 3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
    • MDL: MFCD00245103
    • Inchi: 1S/C14H16FNO/c1-14(2)8-10(7-11(17)9-14)16-13-6-4-3-5-12(13)15/h3-7,16H,8-9H2,1-2H3
    • InChI Key: NSVGOUMJUPQQKS-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC1=CC(CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 233.12168
  • Monoisotopic Mass: 233.121592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.155
  • Boiling Point: 325.2°Cat760mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.567
  • PSA: 29.1

3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Security Information

  • HazardClass:IRRITANT

3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F054825-100mg
3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9
100mg
$ 185.00 2022-06-05
TRC
F054825-250mg
3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9
250mg
$ 380.00 2022-06-05
TRC
F054825-500mg
3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9
500mg
$ 600.00 2022-06-05
abcr
AB161392-500 mg
3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one; 95%
145657-36-9
500MG
€313.80 2022-06-11
abcr
AB161392-1 g
3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one; 95%
145657-36-9
1 g
€406.00 2023-07-20
abcr
AB161392-5 g
3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one; 95%
145657-36-9
5 g
€1,074.00 2023-07-20
Key Organics Ltd
MS-6903-1MG
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
MS-6903-5MG
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
MS-6903-10MG
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
MS-6903-20MG
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
145657-36-9 >90%
20mg
£76.00 2023-04-18
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